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Compound of Interest

Compound Name: Cadmium nitrate tetrahydrate

Cat. No.: B157767 Get Quote

An In-depth Technical Guide to the Safety of Cadmium Nitrate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for cadmium
nitrate tetrahydrate, compiled from various Safety Data Sheets (SDS). It is intended to be a

technical resource for professionals in research and drug development who handle this

substance.

Chemical Identification and Properties
Cadmium nitrate tetrahydrate is a white, crystalline solid that is highly soluble in water.[1][2] It

is an inorganic compound that can act as a source of cadmium ions in solution.[1] Due to its

hygroscopic nature, it readily absorbs moisture from the air.[3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 10022-68-1[3][4][5][6]

Molecular Formula Cd(NO₃)₂·4H₂O[2][3][5]

Molecular Weight 308.48 g/mol [2]

Synonyms
Nitric acid, cadmium salt, tetrahydrate;

Cadmium dinitrate tetrahydrate[1][3]

Table 2: Physicochemical Properties

Property Value

Appearance White solid[4]

Odor Odorless[4]

Melting Point 59.5 °C (139.1 °F)[5]

Boiling Point 132 °C (269.6 °F)[4]

Solubility Soluble in water, ammonia, and alcohol[2][7]

pH 3.9 (50% aqueous solution)[4]

Hazard Identification and Classification
Cadmium nitrate tetrahydrate is classified as a hazardous substance with multiple acute and

chronic health risks. It is a strong oxidizer and may intensify fire.[7]

GHS Hazard Statements:

Toxic if swallowed[3][4]

Fatal if inhaled[3][8]

Harmful in contact with skin[3]

May cause genetic defects[3][8]
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May cause cancer[3][8]

May damage fertility or the unborn child[3][8]

Causes damage to organs (kidney, lungs, bone) through prolonged or repeated exposure[4]

[8]

Very toxic to aquatic life with long-lasting effects[3][4]

Target Organs: Kidney, Lungs, Bone, Blood[4][5]

Toxicology and Health Effects
Exposure to cadmium nitrate tetrahydrate can lead to severe health consequences.

Table 3: Acute Toxicity Data

Exposure Route Species Value

Oral LD50 Rat 300 mg/kg[9][10][11][12][13]

Oral LD50 Mouse 100 mg/kg[5]

Inhalation LC50 (dust) Mouse 18614.6 mg/m³ (4 hours)[5]

Chronic Effects: Prolonged or repeated exposure to cadmium compounds can cause kidney

damage, bone abnormalities, and lung disease.[14][15] Cadmium and its compounds are

classified as known or suspected human carcinogens.[5][16]

Experimental Protocols for Toxicity Testing
The toxicological data presented in the safety data sheets are typically derived from

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50) - Based on OECD Guideline
401
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The determination of the median lethal dose (LD50) by the oral route provides information on

the health hazards likely to arise from a single, short-term exposure.[17] Although OECD

Guideline 401 has been largely replaced by alternative methods that reduce animal use, its

principles form the basis for much of the historical data.[1][18]

Methodology:

Test Animals: Healthy, young adult rodents (commonly rats), all of the same sex, are used for

each dose level.[17] If females are used, they should be nulliparous and non-pregnant.[17]

Dosage: The test substance is administered in a single dose by gavage.[17] At least 5

animals are used per dose level.[17]

Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.[17]

The time of onset, nature, and duration of toxic signs, as well as the time of death, are

recorded.[17]

Data Analysis: The LD50 is calculated statistically as the dose expected to cause death in

50% of the test animals.[17]

Acute Inhalation Toxicity (LC50) - Based on OECD
Guideline 403
This test assesses the health hazards from short-term exposure to an airborne substance.[14]

Methodology:

Test Animals: Typically, rodents such as rats are used.[6]

Exposure: Animals are exposed to the test substance, generated as a dust, vapor, or

aerosol, in a dynamic inhalation chamber for a set period, usually 4 hours.[6][14] Multiple

concentration levels are tested.[14]

Observation: Following exposure, the animals are observed for at least 14 days.[14]

Mortality, clinical signs of toxicity, and changes in body weight are monitored.[6]
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Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

[6][14]

Data Analysis: The LC50, the concentration expected to cause death in 50% of the animals,

is determined.[6]

Acute Dermal Irritation - Based on OECD Guideline 404
This method evaluates the potential of a substance to cause skin irritation or corrosion.[15]

Methodology:

Test Animal: The albino rabbit is the preferred species.[7]

Application: A single dose (0.5 g for solids) of the test substance is applied to a small area of

shaved skin (approximately 6 cm²) and covered with a gauze patch.[3][7] The exposure

duration is typically 4 hours.[3][15]

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3][15] Observations may

continue for up to 14 days to assess the reversibility of the effects.[3][7]

Scoring: The severity of the skin reactions is graded according to a standardized scoring

system.[3]

Safety and Handling
Due to its significant hazards, strict safety protocols must be followed when handling cadmium
nitrate tetrahydrate.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[3][4]

Ensure that eyewash stations and safety showers are readily accessible.[4][14]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[4][14]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[4][14]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[4][14]

Handling and Storage
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4][19]

Avoid creating dust.[4]

Do not eat, drink, or smoke when using this product.[4]

Store in a cool, dry, well-ventilated place in a tightly closed container.[14][19]

Store locked up.[4]

Keep away from combustible materials, organic materials, and strong reducing agents.[4][14]
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Preparation

Handling

Post-Handling

Review SDS and
Obtain Special Instructions

Ensure Engineering Controls
(Fume Hood, Ventilation)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh and Handle
in Fume Hood

Avoid Dust Generation

Keep Away from
Incompatible Materials

Store in Tightly Closed
Container in Designated Area

Decontaminate Work Area

Dispose of Waste According
to Regulations

Wash Hands Thoroughly
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Exposure Route Immediate First Aid

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Remove Contaminated Clothing
Wash Skin with Plenty of Water

Rinse Eyes with Water
for at least 15 minutes

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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